Cas no 88740-77-6 (3-(2-Chloro-6-fluorophenyl)propanoic acid)

3-(2-Chloro-6-fluorophenyl)propanoic acid is a fluorinated aromatic carboxylic acid derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro and fluoro substituent on the phenyl ring—enhance reactivity and selectivity in coupling reactions, making it a valuable intermediate for bioactive compound development. The propanoic acid moiety provides versatility for further functionalization, such as esterification or amidation. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular structure facilitates precise modifications, supporting research in drug discovery and material science. Suitable for controlled environments, it is handled with standard laboratory precautions.

3-(2-Chloro-6-fluorophenyl)propanoic acid structure

88740-77-6 structure

Product Name:3-(2-Chloro-6-fluorophenyl)propanoic acid

CAS No:88740-77-6

MF:C₉H₈ClFO₂

MW:202.610025405884

MDL:MFCD06660331

CID:706603

PubChem ID:9149705

Update Time:2025-10-31

3-(2-Chloro-6-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Chloro-6-fluorophenyl)propanoic acid
- 3-(2-Chloro-6-fluorophenyl)propionic acid
- Benzenepropanoicacid, 2-chloro-6-fluoro-
- 88740-77-6
- SCHEMBL11139559
- Z317038042
- MFCD06660331
- DTXSID90429342
- EN300-265832
- F9995-0940
- AKOS000166992
- 3-(2-Chloro-6-fluorophenyl)propanoicacid
- G82410
- STL219954
- DB-330611
- MDL： MFCD06660331
- Inchi： 1S/C9H8ClFO2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-3H,4-5H2,(H,12,13)
- InChI Key： IJIZOJZUZZTIDJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1CCC(=O)O)F

Computed Properties

Exact Mass: 202.0196853g/mol
Monoisotopic Mass: 202.0196853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Melting Point: 59-63℃

3-(2-Chloro-6-fluorophenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013032013-250mg	3-(2'-Chloro-6'-fluorophenyl)propionic acid	88740-77-6	97%	250mg	$499.20	2023-08-31
Alichem	A013032013-500mg	3-(2'-Chloro-6'-fluorophenyl)propionic acid	88740-77-6	97%	500mg	$847.60	2023-08-31
Alichem	A013032013-1g	3-(2'-Chloro-6'-fluorophenyl)propionic acid	88740-77-6	97%	1g	$1534.70	2023-08-31
Chemenu	CM186254-10g	3-(2-chloro-6-fluorophenyl)propanoic acid	88740-77-6	95%	10g	$371	2021-06-16
TRC	C376998-25mg	3-(2-chloro-6-fluorophenyl)propanoic Acid	88740-77-6		25mg	$ 50.00	2022-04-01
TRC	C376998-50mg	3-(2-chloro-6-fluorophenyl)propanoic Acid	88740-77-6		50mg	$ 65.00	2022-04-01
TRC	C376998-250mg	3-(2-chloro-6-fluorophenyl)propanoic Acid	88740-77-6		250mg	$ 135.00	2022-04-01
Chemenu	CM186254-10g	3-(2-chloro-6-fluorophenyl)propanoic acid	88740-77-6	95%	10g	$371	2022-05-27
Enamine	EN300-265832-1g	3-(2-chloro-6-fluorophenyl)propanoic acid	88740-77-6	95%	1g	$55.0	2023-09-13
Enamine	EN300-265832-5g	3-(2-chloro-6-fluorophenyl)propanoic acid	88740-77-6	95%	5g	$184.0	2023-09-13

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Additional information on 3-(2-Chloro-6-fluorophenyl)propanoic acid

3-(2-Chloro-6-fluorophenyl)propanoic acid (CAS No. 88740-77-6): A Comprehensive Overview

3-(2-Chloro-6-fluorophenyl)propanoic acid, identified by the CAS registry number 88740-77-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanoic acid moiety with a substituted phenyl ring. The phenyl group is substituted at positions 2 and 6 with chlorine and fluorine atoms, respectively, imparting distinct electronic and steric properties to the molecule.

The synthesis of 3-(2-Chloro-6-fluorophenyl)propanoic acid typically involves multi-step organic reactions, often starting from aromatic chlorination or fluorination precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various routes, including Friedel-Crafts acylation followed by hydrolysis, as well as Suzuki coupling reactions for constructing the phenyl-propanoic acid linkage.

In terms of applications, 3-(2-Chloro-6-fluorophenyl)propanoic acid has shown promise in drug discovery programs targeting various therapeutic areas. Its structure makes it a potential lead compound for developing agents against neurodegenerative diseases, cancer, and infectious pathogens. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cellular signaling pathways.

The pharmacokinetic profile of 3-(2-Chloro-6-fluorophenyl)propanoic acid has been evaluated in preclinical models, revealing favorable absorption and metabolism characteristics. However, further research is required to optimize its bioavailability and reduce potential toxicity. Recent investigations have focused on modifying the substituent pattern on the phenyl ring to enhance drug-like properties while maintaining biological activity.

From an environmental perspective, understanding the fate and toxicity of CAS No. 88740-77-6 is crucial for ensuring sustainable chemical practices. Ecotoxicological studies have indicated that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. Nonetheless, long-term exposure effects and bioaccumulation potential remain areas requiring further scrutiny.

In conclusion, 3-(2-Chloro-6-fluorophenyl)propanoic acid, with its CAS number 88740-77-6, represents a valuable molecule in contemporary chemical research. Its versatile structure offers opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both therapeutic development and green chemistry practices.